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Compound of Interest

Compound Name: 5-Fluorosalicylic acid
CAS No.: 345-16-4
Cat. No.: B1208207
Get Quote
. J

Executive Summary & Core Directive

Do not dispose of 5-Fluorosalicylic acid (5-FSA) via sanitary sewer systems.[1][2][3][4]

Although 5-FSA is a derivative of salicylic acid, the presence of the fluorine atom at the C5
position dictates that it must be managed as Halogenated Organic Waste.[1][2] Standard
incineration of fluorinated compounds generates hydrogen fluoride (HF), which requires
specific scrubber capabilities.[1][2][4] Mixing this compound with non-halogenated waste
streams (e.g., standard acetone/ethanol waste) can result in regulatory non-compliance and
damage to downstream disposal infrastructure.[1][2]

Immediate Action Plan:
e Segregate: Isolate 5-FSA waste from non-halogenated solvents.
e Label: Clearly mark containers as "Halogenated Organic Acid."

+ Containerize: Use HDPE or glass containers; avoid metal if aqueous/acidic.
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of 5-FSA is critical for selecting the correct

waste stream and preventing incompatible reactions.[4]

Property

Data

Relevance to Disposal

Chemical Name

5-Fluorosalicylic acid

Official manifest name.[2][3][4]
[51[6]

Required for waste inventory.

CAS Number 345-16-4

[21[3][4]

Fluorine content mandates
Formula C7HsFOs3

halogenated stream.[3][4]
Molecular Weight 156.11 g/mol -

Stronger acid than salicylic
pKa ~2.68 (Predicted) acid; corrosive potential.[2][3]

[4]

Water Solubility

Slightly soluble

Do not attempt to dissolve and
flush.[3][4]

Appearance

White to light beige powder

Dust explosion hazard if
handled roughly.[3][4]

Incompatibilities

Strong oxidizers, Strong bases

Risk of exothermic

reaction/gas evolution.[1][2][3]

[5]

GHS Hazard Classification:

e H315: Causes skin irritation.[4][7]

e H319: Causes serious eye irritation.[4][5]

e H335: May cause respiratory irritation.[4][7]
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Waste Stream Decision Logic

The following self-validating logic tree ensures that 5-FSA is directed to the correct disposal
path based on its physical state and mixture composition.

Start: 5-FSA Waste

What is the physical state?

Solid (Powder/Crystals) Liquid (Solution/Suspension)

Pure or Contaminated Solids

DISPOSAL PATH A:
Solid Hazardous Waste Solvent Composition?
(Tag: Halogenated Organic)

Aqueous (>90% Water) Organic Solvent

Trace Organics Contains Fluorine

DISFOSAL FPATH € DISPOSAL PATH B:

Halogenated Solvent Waste
(Do NOT mix with fuels blending)

Aqueous Acid Waste
(Adjust pH if local regs permit,
otherwise collect)

Click to download full resolution via product page

Figure 1: Decision matrix for determining the appropriate waste stream for 5-FSA, ensuring
segregation of halogenated materials.[1][2][3][4]

Detailed Disposal Procedures
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Protocol A: Solid Waste (Excess Reagent or Spills)

Best for: Expired chemicals, weighing paper residues, and spill cleanup materials.[1][2][3]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[2][4] Glass is
acceptable but poses a breakage risk.[4]

e Segregation: Do not mix with strong oxidizers (e.g., permanganates, nitrates) in the solid
waste bin to prevent accidental ignition.[1][2]

o Labeling: Affix a hazardous waste tag immediately.[4]
o Constituents: "5-Fluorosalicylic acid, 98%."[1][2][4][8][9]
o Hazard Checkbox: Toxic, Irritant.[1][2][4][10]
o Note: Clearly write "Contains Fluorine" to alert disposal vendors.[4]

Protocol B: Liquid Waste (Mother Liquors & Reaction
Mixtures)

Best for: HPLC waste, reaction solvents, and washing solutions.[1][2][3]

Critical Warning: Most laboratories separate organic waste into "Non-Halogenated" (cheaper,
used for fuel blending) and "Halogenated" (expensive, requires specific incineration).[1][2] 5-
FSA solutions MUST go into the Halogenated stream.

o Compatibility Check: Ensure the solvent waste container does not contain active strong
bases (e.g., sodium methoxide), which could react exothermically with the acidic proton of 5-
FSA.[1][2][4]

o Transfer: Pour waste into the "Halogenated Solvent" carboy (typically red cans or specific
safety containers).[4]

» Documentation: Log the volume of 5-FSA added. Even small amounts of fluorinated
compounds can disqualify a waste drum from fuel blending programs.[4]

Protocol C: Aqueous Waste
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Best for: Dilute cleaning rinses.
o Assessment: If 5-FSA is dissolved in water, the solution will be acidic (pH < 4).[2][4]
o Collection: Collect in a dedicated "Aqueous Acidic Waste" container.
o Neutralization (Consult EHS):
o Technically: You can neutralize with Sodium Bicarbonate (

) until effervescence stops.[4]

o Regulatory:[5][6][11][12]Do not drain dispose even after neutralization without explicit
written approval from your facility's environmental officer.[4] Many municipalities have strict
limits on total fluorides in wastewater, regardless of pH.[1][2]

Emergency Spill Response
Scenario: A 25g bottle of 5-FSA powder drops and shatters.

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and a N95 or
P100 dust mask (inhalation of the dust is the primary acute hazard).[1][2]

o Containment: Cover the spill with a dry absorbent pad or paper towels to minimize dust
generation.[4] Do not use a wet mop initially, as this spreads the acid.[1][2]

o Cleanup:

o Scoop up the bulk powder and broken glass using a dustpan.[4] Place into a hard-sided
plastic container (Protocol A).

o Wipe the area with wet paper towels to pick up fine residue.[4]

o Perform a final wipe with a weak base (1% Sodium Bicarbonate solution) to neutralize
surface acidity, followed by water.[1][2][4]

o Disposal: All cleanup materials (gloves, towels, scoop contents) are treated as solid
hazardous waste.[1][2][4]
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Scientific Rationale & Mechanism

The strict segregation of 5-FSA is driven by the combustion chemistry of the fluorine
substituent.[4]

e Thermal Decomposition: When 5-FSA is incinerated, the carbon-fluorine bond breaks.[2][4]
Unlike non-halogenated organics which produce ngcontent-ng-c1989010908="" _nghost-ng-
c3017681703="" class="inline ng-star-inserted">

and
, 5-FSA produces Hydrogen Fluoride (
)-[2]14]

o ngcontent-ng-c1989010908=""_nghost-ng-c3017681703="" class="ng-star-inserted
display">

[2][3][4]

e Infrastructure Damage: HF is highly corrosive to the refractory lining of standard incinerators
and can corrode metal scrubbers not designed for halogens.[4]

o Regulatory Compliance: The EPA and local agencies track "Halogenated Solvents” (F-listed
wastes) differently than ignitable organics.[4] Mislabeling fluorinated waste as non-
halogenated is a common source of laboratory fines [1].[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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